Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine

• IUPAC Name: N-ethyl-2-[4-(3-methoxyphenyl)piperazin-1-yl]ethanamine
• InChI: InChI=1S/C15H25N3O/c1-3-16-7-8-17-9-11-18(12-10-17)14-5-4-6-15(13-14)19-2/h4-6,13,16H,3,7-12H2,1-2H3
• InChI Key: OEIYYSRPTQRIKW-UHFFFAOYSA-N
• Canonical SMILES: CCNCCN1CCN(CC1)C2=CC(=CC=C2)OC
• Molecular Formula: C15H25N3O
• Molecular Weight: 263.38 g/mol

Description

Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine is a chemical compound with the CAS Number: 1271010-62-8. Its IUPAC name is N-ethyl-2-(4-(3-methoxyphenyl)piperazin-1-yl)ethan-1-amine. It has a molecular weight of 263.38.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using the DFT method with the B3LYP functional and the 6–311++G(d,p) basis set. The HOMO–LUMO energy gap was calculated at 5.19 eV. This suggests that the synthesized structure has low reactivity and a tendency to be stable.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 263.38. Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not explicitly mentioned in the retrieved documents.

Mechanism of Action

Mode of Action

Compounds with similar structures have been found to interact with various receptors and enzymes, leading to changes in cellular function .

Biochemical Pathways

Similar compounds have been found to influence a variety of biochemical pathways, including those involved in neurotransmission .

Result of Action

Similar compounds have been found to exert various effects at the cellular level, including modulation of receptor activity and alteration of signal transduction pathways .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can impact the compound’s stability and its interactions with its targets . .

Advantages and Limitations for Lab Experiments

One of the advantages of Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine-EA is its high purity and yield, which makes it suitable for use in various lab experiments. It is also relatively easy to synthesize and can be obtained in large quantities. However, this compound-EA is a relatively new compound, and its exact mechanism of action and potential side effects are not fully understood. Further research is needed to fully elucidate its therapeutic potential and limitations.

Future Directions

There are several future directions for Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine-EA research. One potential direction is to study its effects on specific neuropsychiatric disorders, such as depression and anxiety. Another direction is to investigate its potential as a pain and inflammation treatment. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. This compound-EA may also be used as a starting point for the development of new therapeutic agents with improved efficacy and safety profiles.
In conclusion, this compound-EA is a promising compound that has shown potential in various research applications. Its high purity, yield, and low toxicity profile make it suitable for use in lab experiments. Further research is needed to fully elucidate its therapeutic potential and limitations. This compound-EA may pave the way for the development of new therapeutic agents for the treatment of neuropsychiatric disorders, pain, and inflammation.

Synthesis Methods

The synthesis of Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine-EA involves the reaction of 1-(3-methoxyphenyl)piperazine with 2-chloroethylamine hydrochloride in the presence of a base. The reaction takes place in an organic solvent and is followed by purification steps to obtain the final product. The yield of this compound-EA is high, and the compound can be easily synthesized with high purity.

Scientific Research Applications

Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine-EA has shown potential in various research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been studied as a potential therapeutic agent for the treatment of depression, anxiety, and other neuropsychiatric disorders. This compound-EA has also been shown to have antinociceptive and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.